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Compound of Interest

Compound Name: 3-(3-Methoxybenzyl)piperidine

Cat. No.: B177213

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for 3-

(3-Methoxybenzyl)piperidine and its hydrochloride salt, ensuring operational excellence and

minimizing risk in the laboratory.

Immediate Safety and Hazard Information

GHS Hazard Classification:

According to the Safety Data Sheet for 3-(3-Methoxyphenyl)piperidine hydrochloride, the
compound is classified as:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[1]

Signal Word: Warning[1][2]
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Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense against chemical exposure. The following

equipment is mandatory when handling 3-(3-Methoxybenzyl)piperidine:

Protection Type

Recommended Equipment

Rationale

Eye/Face Protection

Safety goggles with side-
shields.

To prevent eye irritation from

splashes or dust.[1]

Hand Protection

Protective gloves (e.g., nitrile
rubber).

To prevent skin contact and

irritation.[1]

Skin and Body Protection

Impervious clothing, such as a

lab coat.

To protect against accidental
spills.[1]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use a

suitable respirator.

To avoid respiratory tract

irritation from dust or vapors.[1]

Operational and Disposal Plans

Handling and Storage:

» Handling:

o

o

[¢]

[¢]

o

o Storage:

Avoid contact with skin, eyes, and clothing.[2]
Wash hands thoroughly after handling.[1][2]

Use only in a well-ventilated area or outdoors.[1][2]

Do not eat, drink, or smoke when using this product.[1]

o Store in a well-ventilated place.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b177213?utm_src=pdf-body
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://aksci.com/sds/HTS021028_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://aksci.com/sds/HTS021028_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://aksci.com/sds/HTS021028_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://aksci.com/sds/HTS021028_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0196952.pdf
https://aksci.com/sds/HTS021028_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

o Keep the container tightly closed.[1][2]

o Store locked up.[1][2]

Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure:

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing. If

feeling unwell, call a poison center or doctor.[1]

[2]

Skin Contact

Immediately flush skin with plenty of soap and
water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing

and wash it before reuse.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion

Rinse mouth. Call a poison center or doctor if

you feel unwell.[1]

Quantitative Data
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Property Value CAS Number

Molecular Formula C12H17NO (base) 179480-58-1 (hydrochloride)
C12H1sCINO (hydrochloride) 19725-18-9 (hydrochloride)[1]

Purity >97%

Experimental Protocols

While specific experimental protocols for this compound are not publicly available, general safe
laboratory practices should be strictly followed. This includes conducting a thorough risk
assessment before beginning any new procedure.

Visual Workflow: Chemical Spill Response

The following diagram outlines the procedural steps for responding to a chemical spill of 3-(3-
Methoxybenzyl)piperidine.
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Chemical Spill Response Workflow for 3-(3-Methoxybenzyl)piperidine

Immediate Actions

Spill Occurs

Alert others in the area

Evacuate the immediate area if necessary

Assessment

& Preparation

Assess the spill size and potential hazards

\4

Don appropriate PPE (gloves, goggles, lab coat)

Containme;;& Cleanup

Contain the spill with absorbent material

Carefully collect the absorbed material

Place in a sealed, labeled waste container

Decontaminat]

Wash hands thoroughly

;)n & Disposal

Decontaminate the spill area

Dispose of waste according to institutional protocols

Remove and decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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